![molecular formula C22H19ClF5NO B3035320 2,2-bis(4-fluorophenyl)-2-hydroxy-N-[3-(trifluoromethyl)benzyl]-1-ethanaminium chloride CAS No. 317822-07-4](/img/structure/B3035320.png)
2,2-bis(4-fluorophenyl)-2-hydroxy-N-[3-(trifluoromethyl)benzyl]-1-ethanaminium chloride
Overview
Description
The compound “2,2-bis(4-fluorophenyl)-2-hydroxy-N-[3-(trifluoromethyl)benzyl]-1-ethanaminium chloride” is a complex organic molecule. It contains several functional groups including fluorophenyl groups, a trifluoromethyl group, and an ethanaminium group. These functional groups suggest that the compound could have interesting chemical properties and potential applications .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or a detailed study, it’s difficult to provide an accurate analysis of its molecular structure .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions are carried out. Fluorinated compounds, for example, are known to participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of fluorine atoms could affect its reactivity, stability, and other properties .Scientific Research Applications
Fluorine-Containing Aromatic Polymers
The synthesis of fluorine-containing aromatic polymers, including homopolyacetals and copolyacetals, has been explored. These polymers, made from compounds like 2,2-bis(4-hydroxyphenyl)-1,1,1,3,3,3-hexafluoropropane and 2-(trifluoromethyl)benzal chloride, demonstrate notable properties such as high solubility in various solvents, transparency, toughness, and enhanced thermal stability with increasing fluorine content. The dielectric constants of these polymers are significantly influenced by fluorine substitution, making them potentially useful in applications requiring low dielectric materials (Saegusa & Sakai, 2000).
Aromatic Poly(ether benzoxazole)s
Aromatic poly(ether benzoxazole)s synthesized from bis(o-aminophenol) monomers and aromatic dicarboxylic acid chlorides, including derivatives of fluorinated compounds, have been developed. These polymers exhibit high glass transition temperatures, excellent solubility in specific organic solvents, and remarkable thermal stability, making them suitable for high-performance applications (Imai et al., 2002).
Fluorinated Semi-Aromatic Polyamides
Research on semi-aromatic polyamides using difluoro-substituted monomers has highlighted their high glass transition temperatures, excellent mechanical properties, and good thermal stability. These materials, suitable for melt processing, also display optical transmittance similar to polycarbonate, suggesting their potential in optical applications (Zhang et al., 2015).
Electrocarboxylation Catalyzed by Cobalt Complexes
Studies on the electrocarboxylation of arylmethyl chlorides, such as 4-(trifluoromethyl)benzyl chloride, using cobalt complexes have revealed the potential of these reactions in producing carboxylic acids and hydrocarbons. The cobalt catalysts demonstrated selectivity and robustness, suggesting their application in synthesizing organic compounds (Chung et al., 2000).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
[2,2-bis(4-fluorophenyl)-2-hydroxyethyl]-[[3-(trifluoromethyl)phenyl]methyl]azanium;chloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18F5NO.ClH/c23-19-8-4-16(5-9-19)21(29,17-6-10-20(24)11-7-17)14-28-13-15-2-1-3-18(12-15)22(25,26)27;/h1-12,28-29H,13-14H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPTSMJYEOAFFHG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C[NH2+]CC(C2=CC=C(C=C2)F)(C3=CC=C(C=C3)F)O.[Cl-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19ClF5NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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